Cas no 2098079-15-1 (Ethyl 6-(butan-2-yl)pyrimidine-4-carboxylate)

• Product Name: Ethyl 6-(butan-2-yl)pyrimidine-4-carboxylate
• CAS No: 2098079-15-1
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5728238
• PubChem ID: 122239338
• Update Time: 2025-11-01

Ethyl 6-(butan-2-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• starbld0021236
• Ethyl 6-(sec-butyl)pyrimidine-4-carboxylate
• AKOS040812332
• F1967-8298
• 2098079-15-1
• ethyl 6-butan-2-ylpyrimidine-4-carboxylate
• ethyl 6-(butan-2-yl)pyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 6-(1-methylpropyl)-, ethyl ester
• Ethyl 6-(butan-2-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C11H16N2O2/c1-4-8(3)9-6-10(13-7-12-9)11(14)15-5-2/h6-8H,4-5H2,1-3H3
• InChI Key： CPQVUXRMMCQZND-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C(C)CC)=NC=N1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 303.3±30.0 °C(Predicted)
• pka: -0.18±0.26(Predicted)

Additional information on Ethyl 6-(butan-2-yl)pyrimidine-4-carboxylate

Ethyl 6-(butan-2-yl)pyrimidine-4-carboxylate (CAS No. 2098079-15-1): A Comprehensive Overview

Ethyl 6-(butan-2-yl)pyrimidine-4-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2098079-15-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This pyrimidine derivative has garnered attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry. The compound's unique ethyl and butan-2-yl substituents contribute to its distinct chemical properties, making it a valuable scaffold for developing novel therapeutic agents.

The ethyl 6-(butan-2-yl)pyrimidine-4-carboxylate molecule exhibits a pyrimidine core, which is a prominent heterocyclic system in many biologically active molecules. Pyrimidines are integral to nucleic acids, and their derivatives have been extensively explored for their pharmacological effects. The presence of the butan-2-yl group introduces a branched alkyl chain, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. These features make it an attractive candidate for further chemical modification and functionalization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, including cancer, infectious diseases, and neurological disorders. The ethyl 6-(butan-2-yl)pyrimidine-4-carboxylate structure provides a rich platform for designing molecules that can modulate enzyme activity or interfere with pathogenic processes. For instance, pyrimidine derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer cell proliferation. The butan-2-yl substituent may enhance binding affinity by optimizing the spatial orientation of the molecule relative to the target protein.

The synthesis of ethyl 6-(butan-2-yl)pyrimidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the pyrimidine ring system efficiently. The introduction of the ethyl group at the 4-position and the butan-2-yl group at the 6-position necessitates careful regioselective functionalization to avoid unwanted side products. Recent advancements in flow chemistry have also enabled scalable production of this compound, facilitating its use in large-scale drug development programs.

The pharmacological potential of ethyl 6-(butan-2-yl)pyrimidine-4-carboxylate has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including protein kinases and transcription factors. Preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, making it a lead candidate for further optimization into a drug candidate. Additionally, the butan-2-yl moiety may contribute to improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity.

In conclusion, Ethyl 6-(butan-2-yl)pyrimidine-4-carboxylate (CAS No. 2098079-15-1) represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of the ethyl, butan-2-yl, and pyrimidine moieties offers a versatile scaffold for designing novel bioactive molecules. Continued investigation into its pharmacological properties and synthetic pathways will likely uncover new opportunities for developing innovative treatments across multiple disease areas.